N-(3-chlorophenyl)-4-[(6-methyl-3-pyridazinyl)oxy]benzamide

• IUPAC Name: N-(3-chlorophenyl)-4-(6-methylpyridazin-3-yl)oxybenzamide
• InChI: InChI=1S/C18H14ClN3O2/c1-12-5-10-17(22-21-12)24-16-8-6-13(7-9-16)18(23)20-15-4-2-3-14(19)11-15/h2-11H,1H3,(H,20,23)
• InChI Key: AIXRRXDFGSBTAI-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(C=C1)OC2=CC=C(C=C2)C(=O)NC3=CC(=CC=C3)Cl
• Molecular Formula: C18H14ClN3O2
• Molecular Weight: 339.8 g/mol

Description

N-(3-chlorophenyl)-4-[(6-methyl-3-pyridazinyl)oxy]benzamide is a chemical compound that has gained attention in the scientific community due to its potential use in various fields of research. It is a small molecule that has been synthesized through a number of methods and has been studied for its mechanism of action, biochemical and physiological effects, and potential applications in scientific research.

Scientific Research Applications

Binding Characteristics and Biological Activity

The differentiation between two ligands for peripheral benzodiazepine binding sites has been studied through thermodynamic analyses, indicating that different ligands may act as agonists or antagonists at these sites. This study suggests potential applications in elucidating the physiological relevance of peripheral benzodiazepine binding sites (Fur et al., 1983). Additionally, the anti-inflammatory properties of certain ligands have been explored, highlighting the role of peripheral benzodiazepine receptors in inflammatory responses and suggesting potential therapeutic applications (Torres et al., 1999).

Synthetic Pathways and Chemical Properties

Studies on the synthesis and structural characterization of compounds reveal insights into the chemical properties and potential applications of N-(3-chlorophenyl)-4-[(6-methyl-3-pyridazinyl)oxy]benzamide derivatives. Research on the synthesis, crystal structure analysis, and the investigation of spectral IR, NMR, and UV-Vis properties of related compounds provide a foundation for understanding the molecular characteristics and facilitating the design of new compounds with desired properties (Demir et al., 2016).

Advanced Oxidation Processes

The exploration of advanced oxidation processes based on redox cycles highlights the potential for environmental applications, such as the degradation of organic pollutants in water. The study on the Cr(III)/Cr(VI) redox cycle demonstrates the effectiveness of this process in degrading contaminants like 4-chlorophenol, suggesting the applicability of this compound in environmental remediation (Bokare & Choi, 2011).